Cas no 172161-92-1 (5-methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 172161-92-1
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 2107839
• PubChem ID: 3682022
• Update Time: 2025-07-21

5-methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-7-nitroindoline-2,3-dione
• 5-methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione
• NSC-38015
• AKOS000138129
• G10517
• NSC38015
• EN300-110123
• KFNPBOSYECQAHA-UHFFFAOYSA-N
• 172161-92-1
• SCHEMBL505285
• NSC-400876
• 5-methoxy-7-nitro-1H-indole-2,3-dione
• DA-09335
• NSC400876

• Inchi： 1S/C9H6N2O5/c1-16-4-2-5-7(6(3-4)11(14)15)10-9(13)8(5)12/h2-3H,1H3,(H,10,12,13)
• InChI Key： KFNPBOSYECQAHA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C2=C(C(C(N2)=O)=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.02767130Da
• Monoisotopic Mass: 222.02767130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 5-Methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 172161-92-1)

5-Methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 172161-92-1) is a specialized organic compound belonging to the class of nitro-substituted indole derivatives. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of both methoxy and nitro functional groups on the indole scaffold makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for nitroindole derivatives has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in the electron-withdrawing properties of the nitro group, which can influence the compound's reactivity and binding affinity in biological systems. The 5-methoxy substitution further enhances its solubility and stability, making it a preferred choice for various synthetic applications. These attributes align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly alternatives to traditional reagents.

The compound's CAS No. 172161-92-1 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global supply chains. Its molecular formula, C₉H₆N₂O₅, reflects a moderate molecular weight, facilitating its use in high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity, addressing the growing emphasis on quality control in fine chemical production.

One of the most searched questions related to this compound is: "What are the applications of 5-methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione in drug development?" Studies suggest its potential as a precursor for kinase inhibitors and antioxidant agents, leveraging its ability to modulate enzymatic activity. Additionally, its fluorescence properties have sparked interest in bioimaging and diagnostic probe design, aligning with advancements in precision medicine.

From an industrial perspective, the synthesis of 5-methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione often involves catalytic nitration and selective oxidation steps, with researchers optimizing yields through microwave-assisted reactions or flow chemistry. These methods cater to the rising demand for cost-effective and scalable production processes. Furthermore, its compatibility with cross-coupling reactions expands its utility in constructing diverse heterocyclic frameworks.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended during lab-scale operations. This aligns with broader industry shifts toward occupational health and risk mitigation protocols.

In summary, 5-Methoxy-7-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 172161-92-1) represents a versatile building block with multifaceted applications. Its relevance in medicinal chemistry, material science, and analytical technology underscores its importance in contemporary research. As innovation continues, this compound is poised to play a pivotal role in addressing challenges across interdisciplinary fields.